Cas no 1286712-54-6 (N-(4-methylpyridin-2-yl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide)

• Product Name: N-(4-methylpyridin-2-yl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide
• CAS No: 1286712-54-6
• MF: C₁₉H₂₁N₇O
• MW: 363.416342496872
• CID: 5840443
• PubChem ID: 52907593
• Update Time: 2025-07-14

N-(4-methylpyridin-2-yl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylpyridin-2-yl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide
• VU0533396-1
• N-(4-methylpyridin-2-yl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide
• SR-01000926881
• N-(4-methylpyridin-2-yl)-1-(6-pyrazol-1-ylpyridazin-3-yl)piperidine-4-carboxamide
• 1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(4-methylpyridin-2-yl)piperidine-4-carboxamide
• 1286712-54-6
• AKOS024533664
• SR-01000926881-1
• F6148-0200

• Inchi： 1S/C19H21N7O/c1-14-5-9-20-16(13-14)22-19(27)15-6-11-25(12-7-15)17-3-4-18(24-23-17)26-10-2-8-21-26/h2-5,8-10,13,15H,6-7,11-12H2,1H3,(H,20,22,27)
• InChI Key： QKEYAWNEKVAVOP-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2=CC=C(N3C=CC=N3)N=N2)CC1)NC1C=C(C)C=CN=1

Computed Properties

• Exact Mass: 363.18075832g/mol
• Monoisotopic Mass: 363.18075832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.8Ų

Additional information on N-(4-methylpyridin-2-yl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide

Introduction to N-(4-methylpyridin-2-yl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide (CAS No. 1286712-54-6)

N-(4-methylpyridin-2-yl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1286712-54-6, represents a novel molecular entity with a complex structural framework that integrates multiple pharmacophoric units. The intricate arrangement of heterocyclic rings and functional groups within its structure suggests potential therapeutic applications, particularly in the realm of drug discovery and development.

The chemical structure of N-(4-methylpyridin-2-yl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide encompasses a pyridazine core, which is flanked by pyridine and pyrazole moieties. The presence of these heterocycles is strategically significant, as they are known to exhibit a wide range of biological activities. Specifically, the pyridazine ring is a key pharmacophore in several bioactive molecules, while the pyrazole moiety is often associated with anti-inflammatory and antimicrobial properties. The combination of these structural elements enhances the compound's potential to interact with biological targets in a meaningful way.

The 4-methylpyridin-2-yl substituent at the N-position of the pyridazine ring introduces additional complexity to the molecule. This group not only influences the electronic properties of the ring system but also contributes to the overall solubility and bioavailability of the compound. In pharmaceutical chemistry, such modifications are carefully considered to optimize pharmacokinetic profiles, ensuring that the drug candidate can reach its target site effectively and maintain stability under physiological conditions.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. N-(4-methylpyridin-2-yl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide has been identified as a promising candidate in this context. Its structural features suggest potential activity against enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary computational studies have indicated that this compound may exhibit inhibitory effects on these targets, making it an attractive lead for further investigation.

The synthesis of N-(4-methylpyridin-2-yl)-1-6-(1H-pyrazol-1-y)pyridazin--3--y-piperidine--4--carboxamide involves multi-step organic transformations, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the pyrazole moiety at the 6-position of the pyridazine ring is particularly challenging, as it necessitates careful regioselective functionalization. Advances in synthetic methodologies have enabled more efficient routes to complex heterocyclic systems, making compounds like this one more accessible for medicinal chemistry investigations.

Evaluation of the pharmacological properties of N-(4-methylpyridin--2--y)--1--6--(1H--pyrazol--1--y)pyridazin--3--y-piperidine--4--carboxamide has been conducted using both in vitro and in vivo models. Initial studies have revealed promising results regarding its ability to modulate target enzymes and receptors. For instance, cell-based assays have demonstrated significant inhibition of certain kinases, suggesting potential therapeutic benefits in oncology applications. Additionally, animal models have shown favorable pharmacokinetic profiles, indicating good absorption, distribution, metabolism, and excretion (ADME) characteristics.

The role of computational chemistry in optimizing N-(4-methylpyridin--2--y)--1--6--(1H-pyrazol -- 1-y)pyridazin -- 3-y piperidine -- 4-carboxamide cannot be overstated. Molecular modeling techniques have been employed to predict binding interactions with biological targets, providing insights into how structural modifications can enhance potency and selectivity. These computational approaches complement experimental efforts by allowing researchers to rapidly screen virtual libraries of analogs and identify promising candidates for further testing.

In conclusion, N-(4-methylpyridin - 2 - y l b >)- 1 - 6 - ( 1 H - p y r az o l - 1 - y l ) p y r id az i n - 3 - y l p i p e r i d i n e - 4 - c ar box am i d e ( C A S N o . 12 86712 - 54 - 6 ) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in drug discovery efforts aimed at addressing critical unmet medical needs. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in developing next-generation therapeutics.